2-Methyl-2-(pyridin-3-ylmethylamino)butan-1-ol

• IUPAC Name: 2-methyl-2-(pyridin-3-ylmethylamino)butan-1-ol
• InChI: InChI=1S/C11H18N2O/c1-3-11(2,9-14)13-8-10-5-4-6-12-7-10/h4-7,13-14H,3,8-9H2,1-2H3
• InChI Key: WTAYGWGMLDSKGT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CO)NCC1=CN=CC=C1
• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol

Description

2-Methyl-2-(pyridin-3-ylmethylamino)butan-1-ol, also known as MMB-2201, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. It is a member of the indole-based synthetic cannabinoids family, which are designed to mimic the effects of the natural cannabinoids found in the cannabis plant. MMB-2201 is a highly potent agonist of the CB1 receptor, which is responsible for the psychoactive effects of cannabis.

Mechanism of Action

2-Methyl-2-(pyridin-3-ylmethylamino)butan-1-ol is a highly potent agonist of the CB1 receptor, which is responsible for the psychoactive effects of cannabis. It works by binding to the receptor and activating it, leading to the release of neurotransmitters such as dopamine and serotonin. This results in the altered perception, mood, and behavior commonly associated with the use of cannabis.
Biochemical and Physiological Effects
2-Methyl-2-(pyridin-3-ylmethylamino)butan-1-ol has been shown to produce a range of biochemical and physiological effects on the human body. These include altered perception, mood, and behavior, as well as changes in heart rate, blood pressure, and body temperature. Additionally, 2-Methyl-2-(pyridin-3-ylmethylamino)butan-1-ol has been shown to produce a range of adverse effects, including anxiety, paranoia, and psychosis.

Advantages and Limitations for Lab Experiments

2-Methyl-2-(pyridin-3-ylmethylamino)butan-1-ol has several advantages as a research tool, including its high potency and selectivity for the CB1 receptor. Additionally, it is relatively easy to synthesize and has a long shelf life. However, there are also several limitations to its use, including its potential for abuse and the lack of information on its long-term effects.

Future Directions

There are several potential future directions for research on 2-Methyl-2-(pyridin-3-ylmethylamino)butan-1-ol and other synthetic cannabinoids. These include further studies on the mechanism of action of these compounds, as well as investigations into their potential therapeutic uses. Additionally, there is a need for more research on the long-term effects of synthetic cannabinoids, as well as their potential for abuse and addiction. Finally, there is a need for more effective regulation and control of these compounds to prevent their misuse and abuse.

Synthesis Methods

2-Methyl-2-(pyridin-3-ylmethylamino)butan-1-ol is synthesized through a multi-step process that involves the reaction of pyridine with 2-methylamino-1-phenylbutan-1-one, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final product is obtained through the reaction of the intermediate with 3-chlorobenzoyl chloride.

Scientific Research Applications

2-Methyl-2-(pyridin-3-ylmethylamino)butan-1-ol has been used extensively in scientific research to study the effects of synthetic cannabinoids on the human body. It has been shown to produce similar effects to natural cannabinoids, including altered perception, mood, and behavior. Additionally, 2-Methyl-2-(pyridin-3-ylmethylamino)butan-1-ol has been used to study the mechanism of action of synthetic cannabinoids on the CB1 receptor, which is responsible for the psychoactive effects of cannabis.